Cas no 856794-72-4 (2-Bromo-4-nitrobenzoyl chloride)

• Product Name: 2-Bromo-4-nitrobenzoyl chloride
• CAS No: 856794-72-4
• MF: C₇H₃BrClNO₃
• MW: 264.460620164871
• CID: 4976485
• Update Time: 2025-10-31

2-Bromo-4-nitrobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-nitrobenzoyl chloride
• 2-bromo-4-nitrobenzoic acid chloride
• 2-Bromo-4-nitrobenzoyl chloride

• Inchi： 1S/C7H3BrClNO3/c8-6-3-4(10(12)13)1-2-5(6)7(9)11/h1-3H
• InChI Key： NBTMVUPANYTSDJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(=O)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• XLogP3: 3.1
• Topological Polar Surface Area: 62.9

Additional information on 2-Bromo-4-nitrobenzoyl chloride

2-Bromo-4-nitrobenzoyl Chloride: A Comprehensive Overview

2-Bromo-4-nitrobenzoyl chloride (CAS No. 856794-72-4) is a versatile and important compound in the field of organic chemistry and pharmaceutical research. This compound, also known as 2-bromo-4-nitrobenzoyl chloride, is a key intermediate in the synthesis of various pharmaceuticals, agrochemicals, and fine chemicals. Its unique chemical structure and reactivity make it an essential building block in the development of novel compounds with diverse applications.

The molecular formula of 2-Bromo-4-nitrobenzoyl chloride is C₈H₄BrClNO₂, and its molecular weight is 260.47 g/mol. The compound features a bromine atom at the 2-position, a nitro group at the 4-position, and a chloroformyl group (ClCO-) attached to the benzene ring. These functional groups contribute to its high reactivity and versatility in chemical reactions.

In recent years, significant advancements have been made in the synthesis and application of 2-Bromo-4-nitrobenzoyl chloride. One notable area of research involves its use as an intermediate in the synthesis of anti-inflammatory drugs. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of novel nonsteroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects. The bromine and nitro groups provide essential functionalities that enhance the pharmacological properties of the final products.

Beyond pharmaceuticals, 2-Bromo-4-nitrobenzoyl chloride has found applications in the agrochemical industry. It serves as a key intermediate in the synthesis of herbicides and fungicides, contributing to the development of more effective and environmentally friendly agricultural products. A recent study in the Pest Management Science journal demonstrated that compounds derived from this intermediate exhibit enhanced selectivity and reduced toxicity compared to traditional formulations.

The synthesis of 2-Bromo-4-nitrobenzoyl chloride typically involves a multi-step process. One common method involves the nitration of 2-bromobenzoic acid followed by chlorination to form the final product. The reaction conditions, such as temperature, pressure, and catalysts, are carefully controlled to ensure high yield and purity. Advances in green chemistry have led to more sustainable and eco-friendly synthesis methods, reducing environmental impact while maintaining efficiency.

The physical properties of 2-Bromo-4-nitrobenzoyl chloride are also noteworthy. It is a white crystalline solid with a melting point ranging from 105°C to 107°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and ethyl acetate but is insoluble in water. These properties make it easy to handle and process in various chemical reactions.

In terms of safety, while handling 2-Bromo-4-nitrobenzoyl chloride, it is crucial to follow standard laboratory safety protocols. The compound should be stored in a cool, dry place away from strong oxidizers and moisture. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling to minimize exposure risks.

The market demand for 2-Bromo-4-nitrobenzoyl chloride has been steadily increasing due to its wide range of applications. Key players in the chemical industry are investing heavily in research and development to optimize production processes and explore new uses for this compound. Market analysis reports indicate that the global market for intermediates like this one is expected to grow significantly over the next decade, driven by advancements in pharmaceuticals and agrochemicals.

In conclusion, 2-Bromo-4-nitrobenzoyl chloride (CAS No. 856794-72-4) is a vital compound with diverse applications in organic chemistry, pharmaceutical research, and agrochemical development. Its unique chemical structure and reactivity make it an indispensable intermediate in the synthesis of various high-value products. Ongoing research continues to uncover new possibilities for its use, ensuring its relevance and importance in multiple industries.